(1R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2α-ol
(1R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2α-ol
(+)-Isoborneol, also known as borneol or fema 2158, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other (+)-Isoborneol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-isoborneol is primarily located in the membrane (predicted from logP) and cytoplasm.
Borneol appears as a white colored lump-solid with a sharp camphor-like odor. Burns readily. Slightly denser than water and insoluble in water. Used to make perfumes.
Borneol appears as a white colored lump-solid with a sharp camphor-like odor. Burns readily. Slightly denser than water and insoluble in water. Used to make perfumes.
Brand Name:
Vulcanchem
CAS No.:
10334-13-1
VCID:
VC0083184
InChI:
InChI=1S/C10H18O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8,11H,4-6H2,1-3H3/t7-,8-,10+/m1/s1
SMILES:
CC1(C2CCC1(C(C2)O)C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
(1R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2α-ol
CAS No.: 10334-13-1
Main Products
VCID: VC0083184
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
CAS No. | 10334-13-1 |
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Product Name | (1R,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2α-ol |
Molecular Formula | C10H18O |
Molecular Weight | 154.25 g/mol |
IUPAC Name | (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol |
Standard InChI | InChI=1S/C10H18O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8,11H,4-6H2,1-3H3/t7-,8-,10+/m1/s1 |
Standard InChIKey | DTGKSKDOIYIVQL-MRTMQBJTSA-N |
Isomeric SMILES | C[C@@]12CC[C@@H](C1(C)C)C[C@H]2O |
SMILES | CC1(C2CCC1(C(C2)O)C)C |
Canonical SMILES | CC1(C2CCC1(C(C2)O)C)C |
Boiling Point | 212 °C Sublimes |
Colorform | White to off-white crystals White translucent lumps White solid Tablets from petroleum ethe |
Density | 1.10 g/cm cu at 20 °C |
Flash Point | 150 °F (60 °C) /closed cup/ |
Melting Point | 209.33333333329998 °C Mp 212 ° (sealed tube) 202 °C 216 °C 214°C 212°C |
Physical Description | Borneol appears as a white colored lump-solid with a sharp camphor-like odor. Burns readily. Slightly denser than water and insoluble in water. Used to make perfumes. DryPowder; Liquid; OtherSolid solid Solid White to off-white crystals; piney camphoraceous aroma |
Description | (+)-Isoborneol, also known as borneol or fema 2158, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other (+)-Isoborneol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-isoborneol is primarily located in the membrane (predicted from logP) and cytoplasm. Borneol appears as a white colored lump-solid with a sharp camphor-like odor. Burns readily. Slightly denser than water and insoluble in water. Used to make perfumes. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Prac. insol. H2O In water, 738 mg/L at 25 °C Slightly soluble in propylene glycol Soluble in alcohol and ether In water, 1.19X10+3 mg/L at 25 °C (est) Insoluble in water More soluble in most solvents than borneol Very soluble in ethanol, diethyl ether, chloroform; soluble in benzene Slightly soluble in proylene glycol; Very slightly soluble in water; Insoluble in vegatable oils Soluble (in ethanol) |
Synonyms | orneol isoborneol isoborneol, (1R-endo)-isomer isoborneol, (1R-exo)-isomer isoborneol, (1S-endo)-isomer isoborneol, (1S-exo)-isomer isoborneol, (endo)-isomer isoborneol, (endo-(+-))-isomer isoborneol, (exo)-isome |
Vapor Pressure | 5.02X10-2 mm Hg at 25 °C 3.53X10-2 mm Hg at 25 °C (est) |
PubChem Compound | 6321405 |
Last Modified | Nov 11 2021 |
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